Cas no 2228484-80-6 (2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal)

• Product Name: 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal
• CAS No: 2228484-80-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6111079
• PubChem ID: 165704914
• Update Time: 2025-10-21

2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal
• 2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propanal
• EN300-1953659
• 2228484-80-6

• Inchi： 1S/C9H11F3N2O/c1-8(2,5-15)7-4-6(9(10,11)12)13-14(7)3/h4-5H,1-3H3
• InChI Key： UCULACYJRXVHJN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C=O)(C)C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal

Comprehensive Overview of 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6)

2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazole and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The structural complexity of 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) allows for diverse reactivity, making it a versatile building block in organic synthesis. Its trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance the metabolic stability and lipophilicity of compounds, traits highly sought after in drug discovery and agrochemical formulations. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in designing next-generation therapeutics and crop protection agents.

In the context of current trends, the demand for fluorinated compounds like 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) has surged due to their unique physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as it often improves the bioavailability and target specificity of pharmaceutical candidates. This compound’s pyrazole ring further adds to its appeal, given the ring’s prevalence in FDA-approved drugs and its role in modulating biological activity.

From an industrial perspective, 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) is also being investigated for its potential in polymer chemistry and catalysis. Its ability to act as a precursor for functionalized polymers has opened new avenues in material science, particularly in the development of high-performance coatings and electronic materials. Additionally, its role in catalytic processes is under exploration, with early findings suggesting it could enhance reaction efficiencies in certain transformations.

Environmental and regulatory considerations are also shaping the discourse around 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6). As sustainability becomes a priority, researchers are evaluating greener synthesis routes for this compound, aligning with the principles of green chemistry. Questions such as "How can fluorinated compounds be synthesized more sustainably?" and "What are the environmental impacts of trifluoromethyl-containing molecules?" are frequently searched, reflecting the growing intersection of science and sustainability.

In summary, 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) stands at the forefront of modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—coupled with its alignment with industry trends like fluorination and sustainable synthesis, make it a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.